Cas no 898765-81-6 (8-(3,4-difluorophenyl)-8-oxooctanoic Acid)

• Product Name: 8-(3,4-difluorophenyl)-8-oxooctanoic Acid
• CAS No: 898765-81-6
• MF: C₁₄H₁₆F₂O₃
• MW: 270.271851539612
• CID: 1946439
• PubChem ID: 24726920
• Update Time: 2025-08-05

8-(3,4-difluorophenyl)-8-oxooctanoic Acid Chemical and Physical Properties

Names and Identifiers

• 8-(3,4-difluorophenyl)-8-oxooctanoic Acid
• CTK5G4669
• AKOS016022385
• AG-H-64724
• KB-200186
• DTXSID30645307
• MFCD01320073
• 898765-81-6
• 8-(3,4-DIFLUOROPHENYL)-8-OXOOCTANOICACID

• MDL： MFCD01320073
• Inchi： 1S/C14H16F2O3/c15-11-8-7-10(9-12(11)16)13(17)5-3-1-2-4-6-14(18)19/h7-9H,1-6H2,(H,18,19)
• InChI Key： DCLLJTZZSCJZHH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(CCCCCCC(=O)O)=O)F

Computed Properties

• Exact Mass: 270.10700
• Monoisotopic Mass: 270.10675069Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.57270

Additional information on 8-(3,4-difluorophenyl)-8-oxooctanoic Acid

8-(3,4-Difluorophenyl)-8-oxooctanoic Acid: A Comprehensive Overview

8-(3,4-Difluorophenyl)-8-oxooctanoic Acid (CAS No. 898765-81-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of an octanoic acid backbone with a fluorinated phenyl group attached at the eighth position, making it a valuable substrate for further functionalization and exploration.

The synthesis of 8-(3,4-Difluorophenyl)-8-oxooctanoic Acid involves a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent oxidation steps. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly methods for its production. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing both time and energy consumption.

One of the most promising areas of research involving this compound is its application in drug design. The fluorinated phenyl group imparts unique electronic and steric properties, which can be exploited to enhance bioavailability and target specificity. Studies have shown that 8-(3,4-Difluorophenyl)-8-oxooctanoic Acid exhibits moderate inhibitory activity against certain enzymes, making it a potential lead compound for anti-inflammatory and anticancer therapies.

In addition to its pharmacological applications, this compound has been investigated for its role in polymer science. The carboxylic acid group can be readily incorporated into polymeric materials, offering opportunities for the development of biodegradable plastics and advanced coatings. Recent research has focused on its compatibility with various polymerization techniques, including ring-opening polymerization and click chemistry.

The physicochemical properties of 8-(3,4-Difluorophenyl)-8-oxooctanoic Acid have been extensively characterized using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided insights into its molecular conformation and intermolecular interactions, which are critical for understanding its behavior in different environments.

From an environmental standpoint, the biodegradation pathways of this compound have been studied to assess its ecological impact. Research indicates that under aerobic conditions, the compound undergoes rapid mineralization, suggesting that it poses minimal risk to aquatic ecosystems when used responsibly.

In conclusion, 8-(3,4-Difluorophenyl)-8-oxooctanoic Acid (CAS No. 898765-81-6) is a versatile compound with a wide range of potential applications. Its unique structure and favorable properties make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new uses and optimizations for this compound, its significance in the scientific community is expected to grow further.